2,5-dimethylfuran-3-sulfonyl Chloride
Overview
Description
2,5-dimethylfuran-3-sulfonyl Chloride is a useful research compound. Its molecular formula is C6H7ClO3S and its molecular weight is 194.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Catalytic Conversion Processes
One notable application of derivatives of 2,5-dimethylfuran is in catalytic conversion processes. A study by Insyani et al. (2017) demonstrated the direct one-pot conversion of monosaccharides into high-yield 2,5-dimethylfuran over a multifunctional Pd/Zr-based metal–organic framework@sulfonated graphene oxide catalyst. This process is significant for the production of biofuels and chemicals from renewable resources. The Bronsted acidity associated with the catalyst activates fructose dehydration to form 5-hydroxymethylfurfural (5-HMF), which is further converted to 2,5-DMF by hydrogenolysis and hydrogenation, achieving a high yield of 70.5 mol% from fructose and 45.3 mol% from glucose (Insyani, Verma, Kim, & Kim, 2017).
Fluorescent Sensors for Metal Detection
Another critical application is in the development of fluorescent sensors for metal detection. Qureshi et al. (2019) synthesized a fluorescent di-dansyl substituted ethoxy compound that acts as a selective sensor for antimony and thallium metals. This compound, related to the chemistry of sulfonyl derivatives, demonstrates high selectivity and sensitivity for detecting toxic metals at parts per billion levels, showcasing the potential for environmental monitoring and safety applications (Qureshi, Ehtisham-Ul-Haque, Abbas, Yameen, Azhar, Mahmoudi, Nazir, & Iqbal, 2019).
Chemiluminescence and Biomedical Applications
Watanabe et al. (2010) explored the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and their base-induced chemiluminescence. Such compounds have potential applications in biomedical imaging and sensors due to their light-emitting properties upon decomposition. The study provides insights into the stability and light yield of these compounds, indicating their utility in developing novel chemiluminescent materials for scientific research (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).
Solvent-Free Synthesis of Organic Compounds
Moosavi‐Zare et al. (2013) reported the use of ionic liquid sulfonic acid functionalized pyridinium chloride as an efficient catalyst for the solvent-free synthesis of 12-aryl-8,9,10,12-tetrahydrobenzo[a]-xanthen-11-ones. This study highlights the role of sulfonic acid derivatives in facilitating green chemistry approaches by eliminating the need for organic solvents in synthetic processes, thereby reducing environmental impact and enhancing safety (Moosavi‐Zare, Zolfigol, Zarei, Zare, & Khakyzadeh, 2013).
Environmental Chemistry
Research on the atmospheric degradation of alkylfurans with chlorine atoms, including studies on 2,5-dimethylfuran, contributes to understanding the environmental fate of these compounds. Villanueva et al. (2009) identified the major primary products from the addition reaction channel during the reactions of chlorine atoms with 2-methylfuran and 2,5-dimethylfuran, providing insights into atmospheric chemistry and pollution control strategies (Villanueva, Cabañas, Monedero, Salgado, Bejan, & Martín, 2009).
Safety and Hazards
Properties
IUPAC Name |
2,5-dimethylfuran-3-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClO3S/c1-4-3-6(5(2)10-4)11(7,8)9/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIXAQZAVANAGLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60383523 | |
Record name | 2,5-dimethylfuran-3-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60383523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
166964-26-7 | |
Record name | 2,5-dimethylfuran-3-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60383523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dimethylfuran-3-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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